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Compound of Interest

Oxacyclohexadec-12-en-2-one,
(122)-

Cat. No.: B12093333

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (122)-
Oxacyclohexadec-12-en-2-one, a macrocyclic musk, in fragrance chemistry. This document
details its olfactory properties, applications, and relevant experimental protocols for its analysis
and evaluation.

Introduction

(122)-Oxacyclohexadec-12-en-2-one, also known by trade names such as Nirvanolide, is a
synthetic macrocyclic musk highly valued in the fragrance industry for its soft, clean, and
persistent musky odor.[1] Its unique olfactory profile makes it a versatile ingredient in a wide
range of consumer and fine fragrance products. This document outlines its key applications
and provides detailed protocols for its scientific evaluation.

Physicochemical and Olfactory Properties

(122)-Oxacyclohexadec-12-en-2-one possesses a distinct and desirable scent profile. Its
physicochemical properties contribute to its performance as a long-lasting fragrance ingredient.
While specific quantitative data for the (12Z)-isomer is limited in publicly available literature, its
properties are often compared to its more commercially prevalent (12E)-isomer, Habanolide.
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Table 1: Physicochemical Properties

Property (12Z)-Oxacyclohexadec- (12E)-Oxacyc|ohexad¢-ac-
12-en-2-one 12-en-2-one (Habanolide)

CAS Number 111879-79-9[2] 111879-80-2[3]

Molecular Formula Ci1s5H2602 Ci1s5H2602

Molecular Weight 238.37 g/mol [2] 238.37 g/mol [3]

LogP (o/w) 4.947 (est)[2] 6.2[4]

Odor Threshold Data not available 0.5 ng/L in air[4]

Table 2: Olfactory Profile of (122)-Oxacyclohexadec-12-en-2-one and Related Musks

Olfactory Aspect Description

Primary Note Musk[1][2]

Powdery, clean, soft, slightly woody, warm,
Secondary Notes )
creamy, lactonic[1][5]

Character Elegant, modern, sophisticated, sensual[1][5]

Substantivity Long-lasting, excellent tenacity[1]

Applications in Fragrance Chemistry

(122)-Oxacyclohexadec-12-en-2-one is a versatile fragrance ingredient utilized across various
product categories due to its pleasant odor and high substantivity.

e Fine Fragrances: It serves as a base note, providing depth, warmth, and longevity to
perfume compositions. It blends well with floral, woody, and citrus notes.[1]

e Personal Care Products: Its clean and soft scent profile makes it suitable for use in
cosmetics, soaps, and other personal care items.
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 Home Care Products: It is widely used in laundry detergents and fabric softeners to impart a
long-lasting fresh and clean scent to fabrics.[6]

Experimental Protocols
Synthesis of (12Z)-Oxacyclohexadec-12-en-2-one

A plausible synthetic route to (12Z)-Oxacyclohexadec-12-en-2-one involves the intramolecular
lactonization of a corresponding (Z)-hydroxy-alkenoic acid. The following is a generalized
protocol based on known methods for macrocyclic lactone synthesis.

Protocol 4.1.1: Synthesis via Intramolecular Lactonization

e Precursor Synthesis: Synthesize (152Z)-16-hydroxyhexadec-15-enoic acid. This can be
achieved through various organic synthesis routes, often involving Wittig-type reactions to
establish the Z-double bond.

o High-Dilution Cyclization:

o Dissolve the hydroxy acid in a suitable high-boiling, non-polar solvent (e.g., toluene,
xylene) to achieve a high-dilution environment (typically <0.01 M) to favor intramolecular
reaction over intermolecular polymerization.

o Add a catalytic amount of a suitable acid or metal catalyst (e.g., p-toluenesulfonic acid,
scandium triflate).

o Heat the reaction mixture to reflux with continuous removal of water using a Dean-Stark
apparatus.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Work-up and Purification:

o Once the reaction is complete, cool the mixture and wash with a saturated sodium
bicarbonate solution and then with brine.
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o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel using a gradient of ethyl
acetate in hexane to yield the pure (122)-Oxacyclohexadec-12-en-2-one.

Olfactory Analysis using Gas Chromatography-
Olfactometry (GC-O)

GC-O is a powerful technique to characterize the odor profile of individual components in a

fragrance mixture.
Protocol 4.2.1: GC-O Analysis

o Sample Preparation: Prepare a dilute solution of (12Z)-Oxacyclohexadec-12-en-2-one in a
suitable solvent (e.g., ethanol, diethyl ether) at a concentration appropriate for GC analysis
(e.g., 100 ppm).

e GC-O System:

o Use a gas chromatograph equipped with a sniffing port at the end of the column, allowing
a portion of the effluent to be directed to a human assessor.

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS) is typically
used.

o Carrier Gas: Helium or hydrogen.

o Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature
(e.g., 280°C) at a controlled rate (e.g., 10°C/min).

o Olfactometry:

o Atrained panelist sniffs the effluent from the sniffing port and records the odor descriptors
and their intensity at specific retention times.
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o The data is compiled into an aromagram, which is a plot of odor intensity versus retention
time.

o Data Analysis: Correlate the retention time of the perceived odor with the retention time of
the peak on the chromatogram to identify the compound responsible for the scent.

Evaluation of Fragrance Substantivity on Fabric

This protocol describes a method to assess the longevity of (12Z)-Oxacyclohexadec-12-en-2-
one on cotton fabric.

Protocol 4.3.1: Substantivity on Cotton

o Fabric Preparation: Use standardized cotton swatches. Wash them with a non-fragranced
detergent and rinse thoroughly to remove any residual odors.

e Treatment:

o Prepare a solution of (12Z)-Oxacyclohexadec-12-en-2-one in a suitable carrier, such as a
model fabric softener base, at a known concentration (e.g., 0.5% w/w).

o Treat the cotton swatches with the fragranced solution according to a standardized
washing/rinsing procedure.

e Drying and Storage: Air-dry the treated swatches for 24 hours in a controlled environment
(temperature and humidity). Store the dried swatches in sealed, odorless bags.

e Sensory Evaluation:

o At specified time intervals (e.g., 0, 24, 48, 72 hours), a panel of trained sensory assessors
evaluates the odor intensity of the swatches.

o The intensity is rated on a labeled magnitude scale (e.g., 0 = no odor, 10 = extremely
strong odor).

» Headspace Analysis (Optional):
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o At the same time intervals, analyze the headspace above the fabric swatches using Solid
Phase Microextraction (SPME) coupled with GC-MS to quantify the amount of fragrance
released.[7]

o Place a swatch in a sealed vial and allow the headspace to equilibrate.
o Expose a SPME fiber to the headspace to adsorb the volatile compounds.

o Desorb the compounds from the fiber in the GC injector for analysis.

o Data Analysis: Plot the mean odor intensity ratings and/or the quantified headspace
concentration against time to determine the substantivity profile of the fragrance.

Signaling Pathway and Experimental Workflows
Olfactory Signaling Pathway of Musks

The perception of musk odorants like (12Z)-Oxacyclohexadec-12-en-2-one is initiated by their
interaction with specific olfactory receptors in the nasal epithelium. The primary human receptor
for many macrocyclic musks is the G-protein coupled receptor OR5AN1.[1][8]
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Figure 1: Simplified signaling cascade for musk odor perception via the OR5AN1 receptor.

Experimental Workflow Diagrams
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Figure 2: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.
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Figure 3: Workflow for evaluating fragrance substantivity on fabric.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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